Cas no 861433-83-2 (5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride)

• Product Name: 5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride
• CAS No: 861433-83-2
• MF: C₁₀H₄Cl₃NO₂
• MW: 276.503259658813
• MDL: MFCD04969971
• CID: 3059419
• PubChem ID: 19620712
• Update Time: 2025-06-07

5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)isoxazole-3-carbonyl chloride
• 5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride
• CS-0268764
• BBL039979
• EN300-229701
• F83418
• AKOS000310138
• 861433-83-2
• STK349660
• 5-(3,4-dichlorophenyl)isoxazole-3-carbonylchloride

• MDL： MFCD04969971
• Inchi： 1S/C10H4Cl3NO2/c11-6-2-1-5(3-7(6)12)9-4-8(10(13)15)14-16-9/h1-4H
• InChI Key： RUEXWAIEVXEQBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(C(=O)Cl)=NO1)Cl

Computed Properties

• Exact Mass: 274.930761g/mol
• Monoisotopic Mass: 274.930761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride

Introduction to 5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride (CAS No. 861433-83-2) and Its Applications in Modern Chemical Biology

The compound 5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride (CAS No. 861433-83-2) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel pharmacophores. This heterocyclic derivative, featuring a 5-(3,4-dichlorophenyl)-1,2-oxazole core structure coupled with a carbonyl chloride functional group, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and medicinal chemistry.

At the heart of its utility lies the unique interplay between the electron-withdrawing properties of the 3,4-dichlorophenyl substituent and the electrophilic nature of the carbonyl chloride moiety. This combination makes the compound an excellent intermediate for constructing complex molecular architectures, particularly in the synthesis of bioactive molecules. The oxazole ring itself is a well-documented scaffold in medicinal chemistry, known for its stability and ability to engage in hydrogen bonding interactions, which are critical for molecular recognition processes.

In recent years, there has been a surge in research focusing on oxazole derivatives as potential therapeutic agents. Studies have demonstrated that modifications at the 5-position of the oxazole ring can significantly influence binding affinity and selectivity towards biological targets. The introduction of electron-withdrawing chloro groups at the 3 and 4 positions of the phenyl ring further enhances this potential by modulating electronic properties and improving metabolic stability. Such features are particularly valuable in designing small-molecule inhibitors targeting enzymes involved in critical biological pathways.

The carbonyl chloride functionality serves as a powerful tool for further derivatization, allowing for facile introduction of amine or hydroxyl groups via nucleophilic addition reactions. This reactivity has been exploited in the development of novel peptidomimetics and kinase inhibitors. For instance, recent studies have highlighted the use of this compound as a key intermediate in synthesizing potent inhibitors of tyrosine kinases, which play a central role in cancer signaling pathways. The ability to rapidly introduce diverse functional groups makes it an indispensable tool for medicinal chemists seeking to optimize lead compounds.

Advances in synthetic methodologies have further expanded the utility of 5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production of derivatives. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles. Additionally, computational modeling has been increasingly employed to predict the behavior of this compound and its derivatives within biological systems, aiding in rational drug design.

The intersection of chemical biology and computational chemistry has also shed new light on the potential applications of this compound. Machine learning models trained on large datasets have identified novel binding pockets on protein targets that could be addressed by tailored derivatives of 5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride. Such insights are revolutionizing drug discovery pipelines by allowing researchers to prioritize candidates with higher probabilities of success based on structural features alone.

In clinical settings, derivatives derived from this compound have shown promise as therapeutic agents for various diseases. For example, researchers have explored its potential in developing treatments for inflammatory disorders by targeting specific enzyme cascades. The ability to fine-tune pharmacokinetic properties through structural modifications has been a key factor in advancing these candidates towards preclinical evaluation. Preclinical studies have demonstrated encouraging results regarding efficacy and safety profiles when tested against relevant disease models.

The future prospects for 5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride are vast and multifaceted. As our understanding of biological systems continues to evolve at a rapid pace, new opportunities for application will emerge. Innovations such as mRNA-based therapies and gene editing technologies may open additional avenues where this compound can contribute to therapeutic development. Furthermore, collaborations between academia and industry are likely to accelerate progress by combining expertise from different disciplines.

In conclusion,5-(3,4-dichlorophenyl)-1,2-oxazole-3-carbonyl chloride (CAS No.861433-83-2) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features make it an invaluable building block for synthesizing novel bioactive molecules with significant therapeutic potential across multiple disease areas including oncology,inflammatory diseases,and neurodegenerative disorders among others。With ongoing advancements expected，this compound will continue to play an instrumental role in shaping future pharmaceutical landscapes。